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Compound of Interest

Compound Name: Delta-Valerolactone

Cat. No.: B126995

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
delta-valerolactone (CAS No. 542-28-9). The information is intended to guide laboratory
personnel in the safe use of this compound and in responding effectively to potential exposure
or incidents.

Hazard Identification and Classification

Delta-valerolactone is classified as a substance that causes serious eye damage.[1][2][3][4][5]
It is crucial to handle this chemical with appropriate care to prevent eye contact.

GHS Classification:

o Hazard Class: Serious Eye Damage/Eye Irritation, Category 1[2][3][4][5]
» Signal Word: Danger[1][2][5]

e Hazard Statement: H318 - Causes serious eye damage.[1][2][3][5]

e Pictogram: GHSO05 (Corrosion)[1][2]

While the toxicological properties have not been fully investigated, exposure may also cause
irritation to the skin and respiratory system.[6][7][8]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of delta-valerolactone is provided in

the table below.

Property Value References
Molecular Formula C5H802 [11[2][3]
Molecular Weight 100.12 g/mol [3]
Appearance Clear yellow liquid [6]

Odor Ester-like [7]

Melting Point/Freezing Point

-13t0 -12 °C (9 to 10 °F)

[3]

Initial Boiling Point

226 - 229 °C (439 - 444 °F)

[3]

Flash Point

107 - 112 °C (224.6 - 233.6 °F)

[6]7]

Autoignition Temperature

390 °C (734 °F)

[6]i8]

Lower Explosion Limit

1.70 vol %

[6]

Upper Explosion Limit

9.00 vol %

[6]

Vapor Pressure

0.97 hPa at 52 °C

[2]

Relative Vapor Density 3.45 (vs air)
Solubility in Water Miscible
log Pow (Partition coefficient) 0.185

[°]

Experimental Protocols
Acute Eye Irritation/Corrosion Study (OECD Guideline

405)

The classification of delta-valerolactone as causing serious eye damage is determined

through studies following methodologies such as the OECD Guideline 405 for Acute Eye

Irritation/Corrosion. This guideline provides a standardized in vivo test procedure.
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Objective: To assess the potential of a substance to produce irritation or corrosion to the eye.
Methodology:
Test Animals: Healthy, adult albino rabbits are typically used for this test.

Pre-Test Considerations: A weight-of-the-evidence analysis of existing data (e.g., from in
vitro tests, pH extremes, or structurally related substances) is performed first to avoid
unnecessary animal testing.

Dose and Administration: A single dose of the test substance (0.1 mL for liquids) is instilled
into the conjunctival sac of one eye of the animal. The other eye remains untreated and
serves as a control. The eyelids are gently held together for approximately one second to
prevent loss of the material.

Observation Period: The eyes are examined for ocular lesions at 1, 24, 48, and 72 hours
after application. The observation period can be extended up to 21 days to evaluate the
reversibility of any observed effects.

Scoring: The degree of eye irritation is evaluated by scoring lesions of the cornea (opacity),
iris, and conjunctiva (redness and swelling).

Humane Endpoints: The use of topical anesthetics and systemic analgesics is recommended
to minimize pain and distress in the animals. The experiment is terminated if the animal
shows signs of severe pain or distress.

Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure to

delta-valerolactone.

» Handling:

o Ensure good ventilation of the work station.[1]
o Avoid contact with skin and eyes.[1][6]

o Wear appropriate personal protective equipment (see Section 5).[1]
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o Avoid breathing dust, vapor, mist, or gas.[6]
o Do not eat, drink, or smoke when using this product.[1][2]

o Wash hands thoroughly after handling.[1][2]

e Storage:
o Store in a cool, dry, well-ventilated place.[6][9]
o Keep the container tightly closed.[6][9]
o Recommended storage temperature is -20°C or refrigerated (below 4°C/39°F).[1][3][6]

o Store away from incompatible materials such as strong oxidizing agents.[7][8][9]

Exposure Controls and Personal Protective
Equipment

Engineering controls and personal protective equipment (PPE) are critical for preventing
exposure.
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Control Parameter

Recommendation

References

Engineering Controls

Ensure adequate ventilation.
Facilities should be equipped
with an eyewash station and a

safety shower.

[1]6]1e]

Eye/Face Protection

Wear chemical splash goggles

or tightly fitting safety glasses.

[LI(3][41061[8]

Skin Protection

Wear appropriate protective
gloves and a chemical apron

or protective clothing.

[LI(3][416108]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation is experienced. A
full-face respirator or a vapor
respirator may be necessary

under certain conditions.

[L]14][61[71I8]I9]

First Aid Measures

In the event of exposure, immediate first aid is crucial.
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Exposure Route First Aid Procedure References

Immediately rinse cautiously
with water for at least 15
minutes. Remove contact
Eye Contact lenses, if present and easy to [L112][31[5][6]
do. Continue rinsing.
Immediately call a POISON
CENTER or doctor/physician.

Wash skin with plenty of water
_ for at least 15 minutes.
Skin Contact _ _ [L1[2][6]1[7]
Remove contaminated clothing

and shoes.

Remove person to fresh air
Inhalation and keep comfortable for [1][2][6]
breathing.

Call a poison center or a
) doctor if you feel unwell. Rinse
Ingestion _ [1][2][6]
mouth with water. Do NOT

induce vomiting.

Note to Physician: Treat symptomatically and supportively.[6]

Firefighting and Accidental Release Measures

Firefighting

o Suitable Extinguishing Media: Water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.[1][2][6][7][8]

e Unsuitable Extinguishing Media: Do not use a water jet.[2][7]

e Special Hazards: Combustible. Vapors are heavier than air and may spread along floors.
Forms explosive mixtures with air on intense heating.[3] Hazardous decomposition products
in case of fire may include toxic fumes and carbon oxides (CO, CO2).[1][2][3][7]
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][3][6][8]

Accidental Release

In the event of a spill, follow the workflow below.
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Delta-Valerolactone Spill Response Workflow
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Delta-Valerolactone Spill Response Workflow.
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Stability and Reactivity

o Reactivity: The product is non-reactive under normal conditions of use, storage, and
transport.[1]

Chemical Stability: Stable under normal conditions.[1]

Possibility of Hazardous Reactions: No dangerous reactions are known under normal
conditions of use.[1]

Conditions to Avoid: Avoid excessive heat and light.[7]
Incompatible Materials: Strong oxidizing agents.[8][9]

Hazardous Decomposition Products: Under normal conditions of storage and use,
hazardous decomposition products should not be produced.[1] In case of fire, toxic fumes
and carbon oxides may be released.[1][2][7]

Toxicological and Ecological Information

o Acute Toxicity: Shall not be classified as acutely toxic.[2]

Skin Corrosion/Irritation: Shall not be classified as corrosive/irritant to skin.[2]

Serious Eye Damage/Irritation: Causes serious eye damage.[1][2][3][4][5]

Respiratory or Skin Sensitization: Shall not be classified as a respiratory or skin sensitizer.[2]

Germ Cell Mutagenicity, Carcinogenicity, Reproductive Toxicity: Shall not be classified as
germ cell mutagenic, carcinogenic, or a reproductive toxicant.[2]

Ecological Information: Avoid release to the environment.[1] Do not let the product enter
drains.[3] Data on toxicity to aquatic life is largely unavailable.[4]

This guide is intended to provide essential safety information. Always refer to the most current
Safety Data Sheet (SDS) provided by the supplier before handling delta-valerolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Delta-Valerolactone: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126995#delta-valerolactone-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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